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Compound of Interest

Compound Name: 2-Methoxy-6-methylbenzonitrile

Cat. No.: B1297902

Technical Overview of 2-Methoxy-6-
methylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of 2-
Methoxy-6-methylbenzonitrile, a chemical compound relevant in various organic synthesis
applications.

Physicochemical Data

The fundamental molecular properties of 2-Methoxy-6-methylbenzonitrile are summarized
below. This data is essential for stoichiometric calculations, analytical characterization, and
experimental design.

Property Value Citations
Molecular Formula CoHsNO [11121[3]
Molecular Weight 147.17 g/mol [2][4]

CAS Number 53005-44-0 [1][2][3]
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Note on Methodologies: The molecular weight and formula are standard chemical identifiers
derived from the compound's atomic composition. These values are computationally calculated
and verified through analytical techniques such as mass spectrometry. Due to the fundamental
nature of this data, detailed experimental protocols for its determination are not typically
published in standard chemical literature but are based on universally accepted principles of
chemistry.

Logical Relationships in Chemical Identification

The identification and characterization of a chemical compound like 2-Methoxy-6-
methylbenzonitrile follow a logical workflow. The molecular formula establishes the elemental
composition, which in turn allows for the calculation of the precise molecular weight. The CAS
(Chemical Abstracts Service) number serves as a unique and unambiguous identifier for the
substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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